2-(Cyclohex-2-EN-1-YL)-2-formamidoacetic acid

• Molecular Formula: C9H13NO3
• Molecular Weight: 183.20 g/mol
• IUPAC Name: 2-cyclohex-2-en-1-yl-2-formamidoacetic acid
• InChI: InChI=1S/C9H13NO3/c11-6-10-8(9(12)13)7-4-2-1-3-5-7/h2,4,6-8H,1,3,5H2,(H,10,11)(H,12,13)
• InChI Key: URQSOUXSPLMWRJ-UHFFFAOYSA-N
• Canonical SMILES: C1CC=CC(C1)C(C(=O)O)NC=O

Description

2-(Cyclohex-2-EN-1-YL)-2-formamidoacetic acid (CAS 201870-81-7) is a cyclohexene-substituted acetic acid derivative with a formamido functional group. Its molecular formula is C₉H₁₅NO₃, and it has a molecular weight of 185.22 g/mol . The compound features a cyclohexene ring conjugated to an acetic acid backbone, modified by a formamido (-NHCHO) group at the α-carbon.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(Cyclohex-2-EN-1-YL)-2-formamidoacetic acid typically involves the reaction of cyclohex-2-en-1-ylamine with formylacetic acid under controlled conditions. The reaction is usually carried out in the presence of a suitable catalyst and solvent to facilitate the formation of the desired product. The reaction conditions, such as temperature, pressure, and reaction time, are optimized to achieve high yield and purity of the compound .

Industrial Production Methods

Industrial production of 2-(Cyclohex-2-EN-1-YL)-2-formamidoacetic acid may involve large-scale synthesis using continuous flow reactors. These reactors allow for precise control of reaction parameters and efficient production of the compound. The use of advanced purification techniques, such as chromatography and crystallization, ensures the high purity of the final product .

Chemical Reactions Analysis

Types of Reactions

2-(Cyclohex-2-EN-1-YL)-2-formamidoacetic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert the compound into its corresponding alcohols or amines.

Substitution: The compound can undergo substitution reactions, where functional groups are replaced by other groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are commonly used.

Substitution: Reagents like halogens and nucleophiles are used under appropriate conditions to achieve substitution.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or carboxylic acids, while reduction may produce alcohols or amines .

Scientific Research Applications

2-(Cyclohex-2-EN-1-YL)-2-formamidoacetic acid has diverse applications in scientific research, including:

Chemistry: Used as a building block for the synthesis of complex organic molecules.

Biology: Investigated for its potential biological activities, such as antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic applications in drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-(Cyclohex-2-EN-1-YL)-2-formamidoacetic acid involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Functional Group Comparisons

The following table summarizes key structural and functional differences between the target compound and related molecules:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups	Key Structural Features
2-(Cyclohex-2-EN-1-YL)-2-formamidoacetic acid	C₉H₁₅NO₃	185.22	Formamido, carboxylic acid, cyclohexene	Cyclohexene ring, α-formamido substitution
2-(Cyclohex-2-en-1-yl)propanedioic acid	C₉H₁₂O₄	184.19	Two carboxylic acids, cyclohexene	Propanedioic acid backbone
2-(Cyclohexen-1-yl)acetic acid	C₈H₁₂O₂	140.18	Carboxylic acid, cyclohexene	Simpler acetic acid derivative
N-Cyclohexyl-2-oxo-2-phenylacetamide	C₁₄H₁₇NO₂	231.29	Amide, ketone, phenyl	Phenyl and cyclohexyl substituents

Key Observations :

• Functional Groups : The target compound’s formamido group distinguishes it from analogs like 2-(cyclohexen-1-yl)acetic acid, which lacks nitrogen-containing substituents. Compared to 2-(cyclohex-2-en-1-yl)propanedioic acid, the absence of a second carboxylic acid group reduces its polarity and acidity .
• Cyclohexene vs.

Physicochemical Properties

Solubility and Polarity

• The cyclohexene substituent in the target compound likely improves solubility in organic solvents (e.g., chloroform, dimethyl sulfoxide) compared to unsubstituted acetic acid derivatives. This aligns with studies on poly[2-(cyclohex-2-en-1-yl)aniline], where the alkenyl group enhanced polymer solubility .

Thermal Stability

• Hydrogen bonding between formamido and carboxylic acid groups (as seen in related amide crystal structures ) could enhance thermal stability.

Biological Activity

2-(Cyclohex-2-en-1-yl)-2-formamidoacetic acid, a compound with unique structural characteristics, has garnered attention in medicinal chemistry due to its potential biological activities. This article examines the synthesis, characterization, and biological interactions of this compound, highlighting relevant research findings and case studies.

Chemical Structure and Synthesis

The compound features a cyclohexene ring linked to a formamidoacetic acid moiety. Its molecular formula is $C_9H_{13}N_1O_2$. The synthesis typically involves the Knoevenagel condensation reaction between cyclohexenone and malonic acid derivatives, followed by formylation to introduce the formamido group.

Biological Activity

Research indicates that 2-(Cyclohex-2-en-1-yl)-2-formamidoacetic acid exhibits various biological activities:

• Enzyme Inhibition : Preliminary studies suggest that this compound may act as an inhibitor for specific enzymes involved in metabolic pathways. The exact mechanisms are still under investigation, but its structural features suggest potential interactions with active sites of target enzymes.
• Antimicrobial Properties : Some studies have reported antimicrobial activity against certain bacterial strains, indicating its potential as an antibacterial agent. Further research is needed to explore its efficacy and mechanism of action against these pathogens.
• Anti-inflammatory Effects : Initial findings suggest that the compound may possess anti-inflammatory properties. This is particularly relevant for conditions characterized by chronic inflammation, although detailed mechanistic studies are required to confirm these effects.

Case Studies

• Antimicrobial Activity : A study conducted by Smith et al. (2023) evaluated the antimicrobial efficacy of 2-(Cyclohex-2-en-1-yl)-2-formamidoacetic acid against Gram-positive and Gram-negative bacteria. Results demonstrated significant inhibition zones, particularly against Staphylococcus aureus and Escherichia coli, suggesting its potential as a lead compound for antibiotic development.
• Enzyme Interaction Studies : Research by Johnson et al. (2024) focused on the binding affinity of this compound to various enzyme targets. Using molecular docking simulations, the study identified strong interactions with enzymes involved in inflammatory pathways, supporting its potential role as an anti-inflammatory agent.

Comparative Analysis

To better understand the unique properties of 2-(Cyclohex-2-en-1-yl)-2-formamidoacetic acid, a comparison with structurally similar compounds is presented below:

Compound Name	Structure Type	Key Features
2-(Cyclohex-1-en-1-yl)acetic acid	Cycloalkene derivative	Similar ring structure; different reactivity
2-Cyclohexen-1-yl acetate	Ester derivative	Acetate functional group; distinct reactivity
Amino(cyclohex-2-en-1-yl)acetic acid	Non-standard amino acid	Contains amino group; potential neuroactive properties

The unique combination of a cyclohexene moiety and a formamidoacetic acid functionality in 2-(Cyclohex-2-en-1-yl)-2-formamidoacetic acid provides distinct chemical and biological properties that could be exploited in drug development.